Cas no 1807887-96-2 ((3R,4S)-3-azido-4-methoxyoxolane)

• Product Name: (3R,4S)-3-azido-4-methoxyoxolane
• CAS No: 1807887-96-2
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• MDL: MFCD29907172
• CID: 5172148
• PubChem ID: 119031397
• Update Time: 2026-03-04

(3R,4S)-3-azido-4-methoxyoxolane Chemical and Physical Properties

Names and Identifiers

• Furan, 3-azidotetrahydro-4-methoxy-, (3R,4S)-
• (3R,4S)-3-azido-4-methoxyoxolane

• MDL： MFCD29907172
• Inchi： 1S/C5H9N3O2/c1-9-5-3-10-2-4(5)7-8-6/h4-5H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： YNJILEFHDHHSHM-RFZPGFLSSA-N
• SMILES： N([C@@H]1COC[C@H]1OC)=[N+]=[N-]

Additional information on (3R,4S)-3-azido-4-methoxyoxolane

Compound CAS No. 1807887-96-2: (3R,4S)-3-Azido-4-Methoxyoxolane

The compound (3R,4S)-3-azido-4-methoxyoxolane, identified by the CAS registry number 1807887-96-2, is a structurally unique cyclic ether derivative with significant potential in various chemical and biological applications. This compound belongs to the class of oxolanes, which are five-membered cyclic ethers, and it features an azide group at the 3-position and a methoxy group at the 4-position. The stereochemistry of the molecule is defined by the (3R,4S) configuration, which plays a critical role in its chemical reactivity and biological activity.

The synthesis of (3R,4S)-3-azido-4-methoxyoxolane typically involves a multi-step process that combines principles of organic synthesis and stereochemistry. Recent advancements in asymmetric catalysis have enabled the efficient construction of this compound with high enantiomeric purity. For instance, researchers have employed chiral catalysts to achieve selective formation of the desired stereoisomer during key steps such as alkylation or cycloaddition reactions. These methods not only enhance the yield but also ensure precise control over the stereochemical outcome, which is crucial for applications in drug discovery and materials science.

One of the most promising applications of (3R,4S)-3-azido-4-methoxyoxolane lies in its use as a building block for more complex molecules. The azide group is highly reactive and can participate in click chemistry reactions, such as the Huisgen cycloaddition with alkynes to form 1,2,3-triazoles. This reactivity makes it an ideal precursor for constructing bioactive compounds and functional materials. Recent studies have demonstrated its utility in synthesizing peptidomimetics and macrocyclic structures with tailored pharmacokinetic properties.

In addition to its role as a synthetic intermediate, (3R,4S)-3-azido-4-methoxyoxolane has shown potential in drug delivery systems. The methoxy group imparts hydrophilic properties to the molecule, enhancing its solubility in aqueous media. This feature is advantageous for designing drug carriers that can effectively deliver therapeutic agents to target sites within the body. Researchers have explored its use in polymeric nanoparticles and liposomal formulations, where it serves as a stabilizing agent or a targeting ligand.

The biological activity of (3R,4S)-3-azido-4-methoxyoxolane has also been a subject of recent investigations. Preclinical studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Its ability to modulate these pathways makes it a candidate for anti-inflammatory drug development. Furthermore, its azide functionality allows for bioconjugation with biomolecules such as proteins and nucleic acids, opening avenues for diagnostic applications.

From a structural standpoint, the molecule's rigid five-membered ring provides stability while maintaining flexibility at specific positions. This balance is essential for interactions with biological targets or incorporation into larger molecular frameworks. Computational studies using molecular dynamics simulations have revealed insights into its conformational preferences and binding affinities with various receptors.

In summary, (3R,4S)-3-azido-4-methoxyoxolane (CAS No. 1807887-96-2) stands out as a versatile compound with diverse applications across chemistry and biology. Its unique structure, combined with advancements in synthetic methodology and functionalization techniques, positions it as a valuable tool for researchers in academia and industry alike.